Cas no 1072946-13-4 (3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid)

• Product Name: 3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid
• CAS No: 1072946-13-4
• MF: C₁₄H₁₄BFO₃S
• MW: 292.133566379547
• MDL: MFCD10699622
• CID: 840025
• PubChem ID: 46738786
• Update Time: 2025-10-19

3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanophenylboronic acid
• 3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid
• [3-fluoro-4-[(4-methoxyphenyl)methylsulfanyl]phenyl]boronic acid
• DTXSID50674437
• MFCD10699622
• CS-0178656
• BS-25535
• (3-fluoro-4-((4-methoxybenzyl)thio)phenyl)boronic acid
• 3-Fluoro-4-(4-methoxybenzylthio)phenylboronicacid
• (3-Fluoro-4-{[(4-methoxyphenyl)methyl]sulfanyl}phenyl)boronic acid
• SCHEMBL2562862
• 1072946-13-4
• AKOS015853229

• MDL： MFCD10699622
• Inchi： 1S/C14H14BFO3S/c1-19-12-5-2-10(3-6-12)9-20-14-7-4-11(15(17)18)8-13(14)16/h2-8,17-18H,9H2,1H3
• InChI Key： FUYZRHIGCBXJIX-UHFFFAOYSA-N
• SMILES： B(O)(O)C1C=CC(SCC2C=CC(OC)=CC=2)=C(F)C=1

Computed Properties

• Exact Mass: 292.07400
• Monoisotopic Mass: 292.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75A^2

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.067 g/l) (25 º C),
• PSA: 74.99000
• LogP: 1.80640

Additional information on 3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid

Comprehensive Overview of 3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid (CAS No. 1072946-13-4)

3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid (CAS No. 1072946-13-4) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of both fluoro and methoxybenzylthio substituents enhances its reactivity and selectivity, making it a valuable building block for constructing complex molecular architectures.

In recent years, the demand for 3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid has surged due to its applications in drug discovery and bioconjugation. Researchers are particularly interested in its role as a proteolysis-targeting chimera (PROTAC) linker, a cutting-edge technology in targeted protein degradation. The compound's unique structure allows it to act as a bioorthogonal handle, enabling selective modifications in biological systems without interfering with native processes. This aligns with the growing trend of precision medicine and next-generation therapeutics.

From a synthetic perspective, CAS No. 1072946-13-4 exhibits excellent stability under ambient conditions, though it is recommended to store it in a cool, dry environment to prevent hydrolysis of the boronic acid moiety. Its solubility profile—soluble in polar organic solvents like DMSO and THF but sparingly soluble in water—makes it versatile for various reaction setups. The methoxybenzylthio group further contributes to its lipophilicity, a critical factor in cell permeability studies for drug candidates.

The compound's relevance extends to material science, where it serves as a precursor for organic electronic materials. Its conjugated system and electron-withdrawing fluoro group make it a candidate for designing OLEDs and conductive polymers. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance, a topic frequently searched by academics and industrial researchers alike.

Quality control of 3-Fluoro-4-(4-methoxybenzylthio)phenylboronic acid is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity >98%. Suppliers often highlight its batch-to-batch consistency, a key concern for reproducibility in research. FAQs surrounding this compound typically focus on its handling precautions (e.g., inert atmosphere for long-term storage) and compatibility with Pd-catalyzed reactions, reflecting user interest in practical deployment.

In summary, CAS No. 1072946-13-4 exemplifies the convergence of chemical innovation and real-world applications. Its adaptability across drug development, biotechnology, and functional materials positions it as a compound of enduring scientific and commercial value. As interest in tailored molecular tools grows, this boronic acid derivative will likely remain a staple in laboratories worldwide.